![molecular formula C10H7NO2 B056608 N-Vinylphthalimide CAS No. 3485-84-5](/img/structure/B56608.png)
N-Vinylphthalimide
Overview
Description
N-Vinylphthalimide (NVPI) is a synthetic, white, crystalline solid that can be used as an intermediate in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and polymers. It is also used as a reagent for the preparation of heterocyclic compounds and as a catalyst for the synthesis of polymers. NVPI is a highly versatile reagent and can be used in a wide range of reactions.
Scientific Research Applications
Synthesis of 3,4-Dihydroisoquinolin-1(2H)-one : NVPh is used in the alkylation of C-H bonds with a rhodium-catalyzed reaction, functioning as a 2-aminoethylating reagent. The alkylated products can be converted into 3,4-dihydroisoquinolin-1(2H)-one derivatives in a one-pot transformation (He & Chatani, 2018).
Vinyl Copolymers Synthesis : NVPh has been copolymerized with various comonomers (e.g., p-methylstyrene) to produce novel vinyl copolymers. These copolymers exhibit varied thermal properties and are studied for their reactivity ratios and thermal stability (Chikhaoui-Grioune, Benaboura, & Jerome, 2007).
Thermal Stabilization of PVC : NVPh derivatives have been investigated as thermal stabilizers for rigid poly(vinyl chloride), showing greater efficiency compared to conventional stabilizers (Mohamed, Sabaa, Oraby, & Yassin, 2002).
Regioselective Heck Reaction : NVPh is used in the arylation at the β-position with aryl iodides, bromides, and chlorides under palladium catalysis, primarily yielding (E)-N-styrylphthalimides (Alacid & Nájera, 2008).
Catalytic Cyclopropanation of Alkenes : NVPh offers a route to 2-arylcyclopropylamines, useful in the synthesis of HIV-1 reverse transcriptase inhibitors (Aggarwal, de Vicente, & Bonnert, 2001).
Alkoxycarbonylation of Enamides : The palladium-catalyzed selective alkoxycarbonylation of NVPh as an enamide model substrate is studied for its efficiency and regioselectivity (Zhu & Jiang, 2006).
Antifungal Activity : N-substituted phthalimides, including NVPh, have been synthesized and evaluated for their antifungal activity against phytopathogenic fungi (Pan, Li, Gong, Jin, & Qin, 2016).
Polymerization and Electrospinning : NVPh is used in reversible addition-fragmentation chain transfer polymerization and in the preparation of microfibers via the electrospinning technique (Chikhaoui-Grioune, Aqil, Zalfen, Benaboura, & Jérôme, 2010).
Safety and Hazards
N-Vinylphthalimide may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid breathing its dust, fume, gas, mist, vapors, or spray. Protective equipment such as gloves, protective clothing, and eye/face protection should be worn when handling this chemical .
properties
IUPAC Name |
2-ethenylisoindole-1,3-dione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7NO2/c1-2-11-9(12)7-5-3-4-6-8(7)10(11)13/h2-6H,1H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGDLZDCWMRPMGL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CN1C(=O)C2=CC=CC=C2C1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
26809-43-8 | |
Record name | 1H-Isoindole-1,3(2H)-dione, 2-ethenyl-, homopolymer | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=26809-43-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID3063049 | |
Record name | 1H-Isoindole-1,3(2H)-dione, 2-ethenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3063049 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3485-84-5 | |
Record name | Vinylphthalimide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3485-84-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1H-Isoindole-1,3(2H)-dione, 2-ethenyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003485845 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N-Vinylphthalimide | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=10395 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1H-Isoindole-1,3(2H)-dione, 2-ethenyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1H-Isoindole-1,3(2H)-dione, 2-ethenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3063049 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-vinylphthalimide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.020.432 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
ANone: N-Vinylphthalimide has the molecular formula C10H7NO2 and a molecular weight of 173.17 g/mol.
A: Yes, this compound has been studied using UV photoelectron spectroscopy, providing insights into its electronic structure and conjugation effects. []
A: The solubility of this compound and its polymers depends on the specific structure and polymerization conditions. While this compound itself is soluble in some organic solvents, its polymers may exhibit limited solubility. For example, poly(this compound) synthesized by bulk polymerization is insoluble in common organic solvents, while solution polymerization yields polymers soluble in halogenated hydrocarbons, dioxane, and dimethylformamide. [] Copolymers with styrene show good solubility in common organic solvents. []
A: The thermal stability of this compound polymers can be tuned by copolymerization with other monomers. For instance, copolymers with aromatic heterocycle-based vinyl sulfides and maleimide derivatives have shown improved thermal stability with tunable glass transition temperatures (Tg) and decomposition temperatures (Td10). []
A: Yes, this compound participates in regioselective Heck reactions with aryl halides using palladium catalysts. This approach provides access to (E)-N-Styrylphthalimides, which can be further converted to phenethylamines. The regioselectivity favors arylation at the β-position. []
A: this compound acts as a 2-aminoethylating reagent in rhodium-catalyzed C-H activation reactions with aromatic amides bearing an 8-aminoquinoline directing group. This method offers a one-pot synthesis of 3,4-dihydroisoquinolin-1(2H)-one derivatives. Mechanistic studies suggest a carbene pathway. []
A: Yes, this compound undergoes photoredox-catalyzed Giese-type reactions with alkyl radicals generated from alkyl silicates or Hantzsch esters. This methodology provides a route to N-alkylphthalimides through a radical addition/SET reduction/protonation mechanism. []
A: Yes, polymers containing this compound can be transformed into poly(vinyl amine) by hydrazinolysis. This method has been employed to prepare amphiphilic and double-hydrophilic block copolymers with controlled molecular weights. []
A: this compound readily undergoes gas-solid addition reactions with hydrogen halides (HCl, HBr, HI) to produce the corresponding haloalkylphthalimides. These reactions proceed rapidly and quantitatively, offering a unique synthetic route to sensitive compounds that might be difficult to obtain in solution. [, ]
A: In the presence of acidic catalysts, this compound reacts with formaldehyde to yield 4-phthalimido-1,3-dioxane derivatives. The reaction proceeds smoothly in dioxane as a solvent. []
A: Yes, depending on the specific application, alternatives like N-vinyloxazolone can be employed for synthesizing substituted phenethylamines. N-vinyloxazolone offers advantages in terms of the number of synthetic steps, regiospecificity, and overall yield compared to this compound. []
A: Researchers utilize various analytical techniques to characterize this compound and its derivatives, including nuclear magnetic resonance (NMR) spectroscopy, size exclusion chromatography (SEC), X-ray analysis for structural determination, and electrochemical methods for studying film properties. [, ]
A: Yes, this compound polymerization has been investigated using various methods, including radical polymerization, thermal polymerization, and gamma-ray radiation-induced polymerization. These studies have explored the polymerization kinetics, copolymerization behavior, and the properties of the resulting polymers. [, , ]
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.